1,3-Dimethyl-5-(2-methyl-1H-imidazol-1-YL)-1H-pyrazole-4-carbaldehyde

• IUPAC Name: 1,3-dimethyl-5-(2-methylimidazol-1-yl)pyrazole-4-carbaldehyde
• InChI: InChI=1S/C10H12N4O/c1-7-9(6-15)10(13(3)12-7)14-5-4-11-8(14)2/h4-6H,1-3H3
• InChI Key: ORQIMSBVIVCFNP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1C=O)N2C=CN=C2C)C
• Molecular Formula: C10H12N4O
• Molecular Weight: 204.23 g/mol

Description

1,3-Dimethyl-5-(2-methyl-1H-imidazol-1-yl)-1H-pyrazole-4-carbaldehyde is a pyrazole-based heterocyclic compound featuring a carbaldehyde group at position 4, methyl groups at positions 1 and 3, and a 2-methylimidazol-1-yl substituent at position 3. This structure combines electron-rich (imidazole) and electron-withdrawing (carbaldehyde) moieties, making it a versatile scaffold for pharmacological applications, particularly in antimicrobial and antifungal research. The compound’s synthesis likely involves Vilsmeier-Haack formylation or similar methodologies, as seen in related pyrazole derivatives .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,3-Dimethyl-5-(2-methyl-1H-imidazol-1-YL)-1H-pyrazole-4-carbaldehyde typically involves multi-step reactions starting from readily available precursors. One common method involves the condensation of 2-methylimidazole with a suitable pyrazole derivative under controlled conditions. The reaction is often catalyzed by acids or bases and requires precise temperature control to ensure high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to optimize reaction conditions and scale up the process. The use of green chemistry principles, such as solvent-free reactions and recyclable catalysts, is also explored to minimize environmental impact and improve sustainability.

Chemical Reactions Analysis

Types of Reactions

1,3-Dimethyl-5-(2-methyl-1H-imidazol-1-YL)-1H-pyrazole-4-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to an alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the imidazole ring, with reagents like alkyl halides or acyl chlorides.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: 1,3-Dimethyl-5-(2-methyl-1H-imidazol-1-YL)-1H-pyrazole-4-carboxylic acid.

Reduction: 1,3-Dimethyl-5-(2-methyl-1H-imidazol-1-YL)-1H-pyrazole-4-methanol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

1,3-Dimethyl-5-(2-methyl-1H-imidazol-1-YL)-1H-pyrazole-4-carbaldehyde has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules and as a ligand in coordination chemistry.

Biology: Investigated for its potential as an enzyme inhibitor and its role in modulating biological pathways.

Medicine: Explored for its anticancer, antimicrobial, and anti-inflammatory properties.

Industry: Utilized in the development of new materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of 1,3-Dimethyl-5-(2-methyl-1H-imidazol-1-YL)-1H-pyrazole-4-carbaldehyde involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can inhibit enzyme activity by binding to the active site or allosteric sites, thereby modulating the enzyme’s function. In biological pathways, it may interfere with signal transduction processes, leading to altered cellular responses.

Comparison with Similar Compounds

Key Observations :

Pharmacological and Physicochemical Properties

• Antimicrobial Activity : While direct MIC data for the target compound are unavailable, structurally similar derivatives (e.g., furan- and thiophene-substituted pyrazole-4-carbaldehydes) show potent activity against bacterial and fungal strains, with MIC values as low as 1 μg/mL . The imidazole moiety could further enhance activity by mimicking histidine residues in microbial enzymes .
• Solubility and Stability : The 1,3-dimethyl groups may reduce aqueous solubility compared to hydroxyl- or polar-substituted derivatives. However, the carbaldehyde group offers a reactive site for Schiff base formation, enabling further derivatization to improve bioavailability .
• Toxicity : Some pyrazole-4-carbaldehyde derivatives (e.g., those conjugated with chitosan) exhibit low cytotoxicity, suggesting a favorable safety profile for the target compound .